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This document provides a detailed protocol for the synthesis of calcium glycolate from
glyoxal. The described method is based on an intramolecular Cannizzaro (disproportionation)
reaction of glyoxal in the presence of calcium hydroxide, which acts as both a catalyst and a
reactant.[1][2] This process is noted for its high selectivity and simple operation under normal
temperature and pressure.[2]

Reaction Principle

The synthesis of calcium glycolate from glyoxal is achieved through an intramolecular
disproportionation reaction. In this reaction, one aldehyde group of the glyoxal molecule is
oxidized to a carboxylic acid, while the other is reduced to a primary alcohol. In the presence of
a base like calcium hydroxide, the resulting glycolic acid is neutralized to form the calcium salt,
calcium glycolate.[3][4] This reaction is a type of Cannizzaro reaction, which is characteristic
of aldehydes that lack a hydrogen atom on the alpha-carbon.[5][6]

The overall reaction can be summarized as follows:

2 C2H202 (Glyoxal) + Ca(OH)z (Calcium Hydroxide) - Ca(Cz2H303)2 (Calcium Glycolate) +
H20

Experimental Protocol
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This protocol details the necessary reagents, equipment, and steps for the synthesis of
calcium glycolate.

Materials and Equipment

e Reagents:
o 40% aqueous solution of glyoxal (CHOCHO)
o Calcium hydroxide (Ca(OH)2)
o Deionized water
e Equipment:
o Three-neck reaction flask (e.g., 2000 mL)
o Mechanical stirrer
o Dropping funnel
o Water bath for temperature control
o Filtration apparatus (e.g., Buchner funnel and flask)

o Drying oven

Procedure

¢ Preparation of Calcium Hydroxide Slurry:

o In a 1000 mL three-neck reaction flask equipped with a mechanical stirrer, add 40 g of
calcium hydroxide to 500 mL of deionized water to create a calcium hydroxide slurry with a
mass percent concentration of approximately 7.4%.[2]

o Alternatively, a slurry with a mass concentration of around 20% can also be used.[1]

e Reaction Setup:
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o Place the reaction flask in a water bath to maintain temperature control.

o Begin stirring the calcium hydroxide slurry.

» Addition of Glyoxal:

o Slowly add 145 g of a 40% aqueous glyoxal solution to the stirred calcium hydroxide slurry
using a dropping funnel.[2]

o Control the addition rate to maintain the reaction temperature between 20-25 °C.[2] A
broader temperature range of 10-30°C is also reported to be effective.[1]

e Reaction:

o After the complete addition of the glyoxal solution, continue to stir the mixture while
maintaining the temperature at 20-25 °C for 1 hour to ensure the reaction goes to
completion.[2] This will result in the formation of a suspended calcium glycolate
precipitate.[2]

e |solation and Purification of Calcium Glycolate:
o Filter the resulting suspension to isolate the calcium glycolate precipitate.

o Wash the precipitate with deionized water to remove any unreacted starting materials or
soluble impurities.

o Dry the purified calcium glycolate in an oven at a suitable temperature (e.g., 60-80 °C)
until a constant weight is achieved.

Data Presentation

The following table summarizes the quantitative data for the synthesis of calcium glycolate
from glyoxal based on the provided protocol.
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Parameter

Value

Reference

Reactants

Glyoxal Solution

145 g of 40% aqueous solution

[2]

Calcium Hydroxide

409

[2]

Water

500 mL

[2]

Reaction Conditions

Temperature

20-25 °C (controlled via water
bath)

[2]

Reaction Time

1 hour

[2]

Product

Product Form

Suspended precipitate

[2]

Subsequent Processing

Filtration, Washing, Drying

Reported Yield

>92% (for the subsequent

glycolic acid)

[2]

Reported Purity

>98% (for the subsequent

glycolic acid)

[2]

Note: The yield and purity data are for the glycolic acid produced after acidification of the

calcium glycolate. The yield of the isolated calcium glycolate is expected to be high due to

the high selectivity of the reaction.[2]

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of calcium glycolate from

glyoxal.
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Caption: Workflow for Calcium Glycolate Synthesis.

Reaction Pathway

The following diagram illustrates the intramolecular Cannizzaro reaction of glyoxal to form
glycolate.
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Caption: Cannizzaro Reaction of Glyoxal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. CN101973870A - Preparation method of glycollic acid from oxalaldehyde by
intramolecular disproportionation - Google Patents [patents.google.com]

e 3. youtube.com [youtube.com]

e 4. m.youtube.com [m.youtube.com]

» 5. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]
e 6. BJOC - Synthetic applications of the Cannizzaro reaction [beilstein-journals.org]

 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Calcium Glycolate from Glyoxal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213134#protocol-for-calcium-glycolate-synthesis-
from-glyoxal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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